Cas no 1805346-81-9 (4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine)
4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a unique structural profile, featuring both difluoromethyl and trifluoromethyl substituents. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a key intermediate in the synthesis of biologically active molecules. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable for applications requiring improved bioavailability. Its well-defined reactivity, particularly at the amino and halogenated positions, allows for selective functionalization, facilitating further derivatization. The compound’s high purity and stability under standard conditions ensure reliable performance in synthetic workflows.
1805346-81-9 structure
Product Name:4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
CAS No:1805346-81-9
MF:C8H7F5N2
MW:226.146599054337
CID:4810545
Update Time:2025-06-08
4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Chemical and Physical Properties
Names and Identifiers
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- 4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine
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- Inchi： 1S/C8H7F5N2/c1-3-4(14)2-5(8(11,12)13)15-6(3)7(9)10/h2,7H,1H3,(H2,14,15)
- InChI Key： SOGVFNCPBAMGHV-UHFFFAOYSA-N
- SMILES： FC(C1C(C)=C(C=C(C(F)(F)F)N=1)N)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 218
- XLogP3: 2.1
- Topological Polar Surface Area: 38.9
4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029065561-1g |
4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine |
1805346-81-9 | 97% | 1g |
$1,564.50 | 2022-04-01 |
4-Amino-2-(difluoromethyl)-3-methyl-6-(trifluoromethyl)pyridine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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